2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(benzenesulfonyl)-6-ethyl-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H24N2O5S/c1-3-18-12-13-23-22(14-18)26(30)24(34(31,32)21-10-5-4-6-11-21)16-28(23)17-25(29)27-19-8-7-9-20(15-19)33-2/h4-16H,3,17H2,1-2H3,(H,27,29)
• InChI Key: QHZVIIJKUIJRHD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=CC=C3)CC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C26H24N2O5S
• Molecular Weight: 476.5 g/mol
• CAS No.: 866591-28-8

Description

2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H24N2O5S and its molecular weight is 476.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

Synthesis techniques for related quinoline and quinazoline derivatives have been developed to enhance yields and purity, indicating the chemical's relevance in medicinal chemistry and organic synthesis. For instance, a practical synthesis route for related compounds demonstrates the interest in efficient production methods for potential therapeutic agents (Ma Wenpeng et al., 2014).

Structural and Chemical Properties

The study of structural aspects and properties of related compounds, such as salt and inclusion compounds of quinoline-based amides, provides insights into their potential applications in material science and pharmaceutical formulation (A. Karmakar et al., 2007). These studies help understand how modifications in chemical structure can affect physical properties and interactions with other molecules.

Potential Biological Activities

The exploration of biological activities, such as antimicrobial, antitumor, analgesic, and anti-inflammatory effects, of quinoline and quinazoline derivatives highlights the potential therapeutic applications of these compounds. For example, certain quinazolinyl acetamides have been synthesized and investigated for their analgesic and anti-inflammatory activities, suggesting the compound's relevance in drug discovery and development (V. Alagarsamy et al., 2015).

Pharmacological Studies

Pharmacological studies on similar compounds, assessing their antitumor, antibacterial, and antifungal activities, further underscore the importance of this chemical class in developing new therapeutic agents. For instance, synthesis and characterization of new quinazolines as potential antimicrobial agents indicate the ongoing search for new drugs based on quinoline scaffolds (N. Desai et al., 2007).